Cas no 1240481-13-3 (2-amino-5-(benzyloxy)isophthalonitrile)

• Product Name: 2-amino-5-(benzyloxy)isophthalonitrile
• CAS No: 1240481-13-3
• MF: C₁₅H₁₁N₃O
• MW: 249.267342805862
• CID: 2104978
• Update Time: 2023-11-19

2-amino-5-(benzyloxy)isophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(benzyloxy)isophthalonitrile
• CID 91666228
• 1,3-Benzenedicarbonitrile, 2-amino-5-(phenylmethoxy)-

• Inchi： 1S/C15H11N3O/c16-8-12-6-14(7-13(9-17)15(12)18)19-10-11-4-2-1-3-5-11/h1-7H,10,18H2
• InChI Key： IFCPCIZADMFWOT-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#N)C(=C(C#N)C=1)N)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Topological Polar Surface Area: 82.8